Cas no 2705377-22-4 (1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride)

• Product Name: 1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride
• CAS No: 2705377-22-4
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• CID: 5140534
• PubChem ID: 135564305
• Update Time: 2026-03-03

1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)ethan-1-amine hydrochloride
• SB44366
• SB44557
• F76429
• 2705377-22-4
• 1-(2-bromo-4-fluorophenyl)ethanamine hydrochloride
• 1-(2-bromo-4-fluorophenyl)ethanamine;hydrochloride
• 1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C8H9BrFN.ClH/c1-5(11)7-3-2-6(10)4-8(7)9;/h2-5H,11H2,1H3;1H
• InChI Key： MMBXNJVKDHDORR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)N)F.Cl

Computed Properties

• Exact Mass: 252.96692g/mol
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on 1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride

Comprehensive Overview of 1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 2705377-22-4)

1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 2705377-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to as a bromo-fluorophenyl derivative, is widely utilized in the synthesis of bioactive molecules. Its amine hydrochloride form enhances solubility, making it a preferred choice for laboratory applications. Researchers are particularly interested in its potential role in developing targeted therapies, aligning with the growing demand for precision medicine.

The molecular structure of 1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride features a bromine and fluorine substitution on the phenyl ring, which contributes to its reactivity and interaction with biological targets. This characteristic has led to its exploration in drug discovery programs, especially in the context of kinase inhibitors and GPCR modulators. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory conditions, topics that dominate current biomedical discussions.

From a synthetic chemistry perspective, CAS No. 2705377-22-4 serves as a versatile building block for constructing complex molecules. Its halogenated aromatic core allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in creating small-molecule libraries for high-throughput screening, a technique increasingly adopted in AI-driven drug design platforms.

Environmental and safety considerations are also critical when handling 1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory protocols must be followed to ensure safe usage. This aligns with the broader industry focus on green chemistry and sustainable practices, which are frequently searched topics among professionals.

In summary, 1-(2-Bromo-4-fluorophenyl)ethan-1-amine hydrochloride (CAS No. 2705377-22-4) represents a valuable tool for researchers exploring medicinal chemistry and material science. Its applications span from pharmaceutical intermediates to bioconjugation, making it a compound of enduring interest in both academic and industrial settings.